Cas no 2150614-53-0 (3-{(tert-butoxy)carbonylamino}-3,4-dimethylhexanoic acid)
3-{(tert-butoxy)carbonylamino}-3,4-dimethylhexanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-{(tert-butoxy)carbonylamino}-3,4-dimethylhexanoic acid
- 2150614-53-0
- EN300-1287433
- 3-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylhexanoic acid
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- Inchi: 1S/C13H25NO4/c1-7-9(2)13(6,8-10(15)16)14-11(17)18-12(3,4)5/h9H,7-8H2,1-6H3,(H,14,17)(H,15,16)
- InChI Key: BKKULSTWNATGQI-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(NC(C)(CC(=O)O)C(C)CC)=O
Computed Properties
- Exact Mass: 259.17835828g/mol
- Monoisotopic Mass: 259.17835828g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 75.6Ų
3-{(tert-butoxy)carbonylamino}-3,4-dimethylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1287433-1.0g |
3-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylhexanoic acid |
2150614-53-0 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1287433-50mg |
3-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylhexanoic acid |
2150614-53-0 | 50mg |
$348.0 | 2023-10-01 | ||
| Enamine | EN300-1287433-100mg |
3-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylhexanoic acid |
2150614-53-0 | 100mg |
$364.0 | 2023-10-01 | ||
| Enamine | EN300-1287433-250mg |
3-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylhexanoic acid |
2150614-53-0 | 250mg |
$381.0 | 2023-10-01 | ||
| Enamine | EN300-1287433-500mg |
3-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylhexanoic acid |
2150614-53-0 | 500mg |
$397.0 | 2023-10-01 | ||
| Enamine | EN300-1287433-1000mg |
3-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylhexanoic acid |
2150614-53-0 | 1000mg |
$414.0 | 2023-10-01 | ||
| Enamine | EN300-1287433-2500mg |
3-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylhexanoic acid |
2150614-53-0 | 2500mg |
$810.0 | 2023-10-01 | ||
| Enamine | EN300-1287433-5000mg |
3-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylhexanoic acid |
2150614-53-0 | 5000mg |
$1199.0 | 2023-10-01 | ||
| Enamine | EN300-1287433-10000mg |
3-{[(tert-butoxy)carbonyl]amino}-3,4-dimethylhexanoic acid |
2150614-53-0 | 10000mg |
$1778.0 | 2023-10-01 |
3-{(tert-butoxy)carbonylamino}-3,4-dimethylhexanoic acid Related Literature
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 3-{(tert-butoxy)carbonylamino}-3,4-dimethylhexanoic acid
3-{(tert-butoxy)carbonylamino}-3,4-dimethylhexanoic acid (CAS No. 2150614-53-0)
The compound 3-{(tert-butoxy)carbonylamino}-3,4-dimethylhexanoic acid, with CAS number 2150614-53-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a tert-butoxy group, a carbonyl amino group, and a dimethylhexanoic acid backbone. These structural features make it a versatile building block for various applications in drug discovery and material science.
Recent studies have highlighted the potential of this compound in the development of bioactive molecules. The tert-butoxy group plays a crucial role in enhancing the stability and solubility of the compound, while the carbonyl amino group contributes to its reactivity in biochemical environments. Researchers have explored its use as an intermediate in the synthesis of peptide analogs and other bioactive compounds. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties.
The dimethylhexanoic acid backbone further adds to the compound's versatility. This structure allows for easy modification and functionalization, making it an ideal candidate for tailoring pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in click chemistry have enabled researchers to incorporate this compound into larger molecular frameworks, enhancing its potential as a drug candidate.
In terms of synthesis, 3-{(tert-butoxy)carbonylamino}-3,4-dimethylhexanoic acid can be prepared through a variety of methods. One common approach involves the coupling of tert-butyl carbamate with an appropriately substituted hexanoic acid derivative. This reaction is typically carried out under mild conditions to preserve the sensitive functional groups. The use of protecting groups during synthesis ensures high yields and purity, which are critical for downstream applications.
The application of this compound extends beyond pharmaceuticals. Its unique chemical properties make it suitable for use in materials science, particularly in the development of biodegradable polymers and surfactants. A recent study published in Macromolecules explored its role as a monomer in polyurethane synthesis, highlighting its potential in creating environmentally friendly materials.
In conclusion, 3-{(tert-butoxy)carbonylamino}-3,4-dimethylhexanoic acid (CAS No. 2150614-53-0) is a multifaceted compound with wide-ranging applications in both pharmaceutical and materials science domains. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel bioactive molecules and advanced materials. As ongoing research continues to uncover new potentials for this compound, its significance in the scientific community is expected to grow further.
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